Cas no 1353995-31-9 ((R)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol)

• Product Name: (R)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol
• CAS No: 1353995-31-9
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 2091618
• PubChem ID: 66569946
• Update Time: 2025-07-23

(R)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol
• (3R)-1-(6-methoxy-2-methylsulfanylpyrimidin-4-yl)pyrrolidin-3-ol
• AKOS024463705
• DB-223364
• G70487
• (R)-1-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol
• 1353995-31-9
• (3R)-1-[6-METHOXY-2-(METHYLSULFANYL)PYRIMIDIN-4-YL]PYRROLIDIN-3-OL

• MDL： MFCD21098792
• Inchi： 1S/C10H15N3O2S/c1-15-9-5-8(11-10(12-9)16-2)13-4-3-7(14)6-13/h5,7,14H,3-4,6H2,1-2H3/t7-/m1/s1
• InChI Key： ALGHQWHZQKGRLF-SSDOTTSWSA-N
• SMILES： S(C)C1=NC(=CC(=N1)N1CC[C@H](C1)O)OC

Computed Properties

• Exact Mass: 241.08849790g/mol
• Monoisotopic Mass: 241.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (R)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol

Introduction to (R)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 1353995-31-9 is a highly intriguing molecule known by the systematic name (R)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The intricate scaffold of this molecule, featuring a pyrimidine ring linked to a pyrrolidine moiety, positions it as a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel therapeutic agents that can modulate complex biological pathways. The structural components of (R)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol, particularly the pyrimidine and pyrrolidine rings, are well-known for their ability to interact with various biological targets. The presence of a chiral center at the (R) configuration further enhances its potential as a pharmacologically active compound.

One of the most compelling aspects of this compound is its potential role in inhibiting key enzymes involved in cancer progression. Recent studies have highlighted the importance of pyrimidine derivatives in targeting enzymes such as kinases and phosphatases, which are often overexpressed in cancer cells. The methoxy and methylthio substituents on the pyrimidine ring are particularly noteworthy, as they have been shown to enhance binding affinity and selectivity towards these targets.

Moreover, the pyrrolidine moiety in the structure of (R)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol has been implicated in stabilizing protein-ligand interactions. This feature is crucial for designing molecules that can effectively bind to biological targets and modulate their activity. The combination of these structural elements makes this compound a valuable asset in the search for new anti-cancer agents.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the pharmacological properties of this compound. Molecular docking studies have revealed that (R)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol can interact with various binding pockets on target proteins, suggesting multiple mechanisms of action. These findings are particularly exciting as they open up new avenues for drug design and optimization.

In addition to its potential anti-cancer applications, this compound has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may possess anti-inflammatory properties by modulating inflammatory pathways. The ability to target multiple disease-related pathways makes this compound a versatile tool for drug discovery.

The synthesis of (R)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale. The use of chiral auxiliaries and asymmetric catalysis has been particularly effective in achieving high enantiomeric purity, which is essential for pharmaceutical applications.

Ongoing research is focused on exploring the full spectrum of biological activities associated with this compound. Further preclinical studies are needed to evaluate its safety profile and efficacy in vivo. These studies will provide critical insights into its potential as a therapeutic agent and guide future clinical development efforts.

The integration of cutting-edge technologies such as high-throughput screening and CRISPR-based genetic engineering is expected to accelerate the discovery process. By leveraging these tools, researchers can rapidly identify new derivatives of (R)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol with enhanced pharmacological properties.

In conclusion, (R)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yllpyrrolidin-l-lactam is a structurally fascinating molecule with significant potential in pharmaceutical research. Its unique combination of structural features and biological activities positions it as a promising candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in the development of novel therapeutic agents.